![molecular formula C16H18FNO3S B5499060 N-(4-ethoxyphenyl)-N-(2-fluorobenzyl)methanesulfonamide](/img/structure/B5499060.png)
N-(4-ethoxyphenyl)-N-(2-fluorobenzyl)methanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-ethoxyphenyl)-N-(2-fluorobenzyl)methanesulfonamide, also known as EFMS, is a chemical compound that has garnered considerable attention in the field of scientific research. This compound is a sulfonamide derivative and has been studied extensively for its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry.
Mechanism of Action
N-(4-ethoxyphenyl)-N-(2-fluorobenzyl)methanesulfonamide exerts its biological activities by inhibiting the activity of specific enzymes and proteins. It has been found to inhibit the activity of matrix metalloproteinases (MMPs), which are involved in the degradation of extracellular matrix proteins. This inhibition of MMPs leads to the inhibition of tumor cell invasion and metastasis. This compound has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory cytokines. This inhibition of COX-2 leads to the inhibition of inflammation.
Biochemical and Physiological Effects:
This compound has been found to possess several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism. This compound has also been found to inhibit angiogenesis, which is the formation of new blood vessels. This inhibition of angiogenesis leads to the inhibition of tumor growth and metastasis. Additionally, this compound has been found to possess antioxidant properties, which protect cells from oxidative stress.
Advantages and Limitations for Lab Experiments
N-(4-ethoxyphenyl)-N-(2-fluorobenzyl)methanesulfonamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. Additionally, this compound has been found to possess a broad spectrum of biological activities, making it a versatile compound for various experiments. However, this compound also has some limitations for lab experiments. It is a relatively new compound, and its biological activities are still being studied. Additionally, the mechanism of action of this compound is not fully understood, which limits its potential applications.
Future Directions
There are several future directions for the study of N-(4-ethoxyphenyl)-N-(2-fluorobenzyl)methanesulfonamide. One potential direction is the development of this compound as a potential anticancer agent. Further studies are needed to determine the efficacy and safety of this compound in vivo. Another potential direction is the study of this compound as a potential anti-inflammatory agent. Further studies are needed to determine the potential applications of this compound in the treatment of inflammatory diseases. Additionally, the study of the mechanism of action of this compound is needed to fully understand its biological activities and potential applications.
Synthesis Methods
The synthesis of N-(4-ethoxyphenyl)-N-(2-fluorobenzyl)methanesulfonamide involves the reaction of 2-fluorobenzylamine with 4-ethoxybenzenesulfonyl chloride in the presence of a base. The reaction proceeds via an SN2 mechanism, resulting in the formation of this compound. The purity of the compound can be improved by recrystallization from an appropriate solvent.
Scientific Research Applications
N-(4-ethoxyphenyl)-N-(2-fluorobenzyl)methanesulfonamide has been widely studied for its potential applications in various fields of scientific research. It has been found to possess a broad spectrum of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. This compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. It has also been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been shown to possess antimicrobial properties by inhibiting the growth of various bacterial strains.
properties
IUPAC Name |
N-(4-ethoxyphenyl)-N-[(2-fluorophenyl)methyl]methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18FNO3S/c1-3-21-15-10-8-14(9-11-15)18(22(2,19)20)12-13-6-4-5-7-16(13)17/h4-11H,3,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNVOASPXRMEUNW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N(CC2=CC=CC=C2F)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18FNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.